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Compound of Interest

Compound Name: Cyetpyrafen

Cat. No.: B12958598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effective dosage and

application of Cyetpyrafen for the control of the two-spotted spider mite, Tetranychus urticae.

The information is compiled from recent laboratory and field studies to guide experimental

design and application strategies.

Quantitative Data Summary
The following tables summarize the key quantitative data on the efficacy of Cyetpyrafen
against Tetranychus urticae.

Table 1: Laboratory Bioassay Data - Lethal Concentrations of Cyetpyrafen

Target Life Stage LC50 (mg/L)

Adult Mites 0.226[1][2][3]

Eggs 0.082[1][2][3]

Table 2: Field Trial Data - Application Rates and Control Efficacy of Cyetpyrafen
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Application Rate Control Efficacy (1 DAT) Control Efficacy (3 DAT)

300 mL/ha 83.77%[2][4]
Best control effect observed[2]

[4]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the literature regarding

Cyetpyrafen's efficacy against Tetranychus urticae.

Laboratory Toxicity Bioassay
This protocol is designed to determine the median lethal concentration (LC50) of Cyetpyrafen
against Tetranychus urticae adults and eggs.

Materials:

Cyetpyrafen technical grade or formulated product

Tetranychus urticae colony (susceptible strain)

Bean or strawberry leaf discs

Petri dishes

Agar

Distilled water

Surfactant (e.g., Triton X-100)

Micropipettes

Stereomicroscope

Environmental growth chamber

Procedure:
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Preparation of Leaf Discs: Prepare agar beds (e.g., 1-2% w/v) in petri dishes. Place leaf

discs (e.g., from bean or strawberry plants) onto the agar with the adaxial surface facing

down.

Mite Infestation: Transfer a cohort of adult female Tetranychus urticae to the leaf discs. For

ovicidal assays, allow females to oviposit for a set period (e.g., 24 hours) and then remove

the adult mites, leaving the eggs.

Preparation of Cyetpyrafen Solutions: Prepare a series of dilutions of Cyetpyrafen in

distilled water. A surfactant may be added to ensure uniform coverage. A control group

should be treated with distilled water and surfactant only.

Application: Apply a fixed volume of each Cyetpyrafen dilution or the control solution to the

leaf discs using a micropipette or a small sprayer to ensure complete and uniform coverage.

Incubation: Place the treated petri dishes in an environmental growth chamber under

controlled conditions (e.g., 25 ± 1°C, 60-70% RH, and a specified photoperiod).

Mortality Assessment:

Adulticidal Assay: Assess adult mite mortality at specified time intervals (e.g., 24, 48, and

72 hours) post-treatment. Mites that are unable to move when prodded with a fine brush

are considered dead.

Ovicidal Assay: Assess egg hatchability after a period corresponding to the normal

incubation time of the eggs under the experimental conditions. Unhatched eggs are

considered non-viable.

Data Analysis: Correct the mortality data for control mortality using Abbott's formula. Perform

probit analysis to calculate the LC50 values and their 95% confidence intervals.[2]

Field Efficacy Trial
This protocol outlines a field trial to evaluate the efficacy of Cyetpyrafen for the control of

Tetranychus urticae in a crop setting, such as strawberries.

Materials:
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Cyetpyrafen formulation

Commercial sprayer (e.g., backpack sprayer, electrostatic sprayer)

Water

Adjuvant (if recommended)

Plot markers

Hand lens or stereomicroscope for mite counting

Procedure:

Experimental Design: Select a field with a natural and uniform infestation of Tetranychus

urticae. Design the experiment using a randomized complete block design with multiple

replicates for each treatment.

Treatments:

Cyetpyrafen at the recommended application rate (e.g., 300 mL/ha).[2][4]

Positive control (another registered acaricide).

Negative control (water spray).

Application: Apply the treatments using a calibrated sprayer to ensure uniform coverage of

the plant canopy. The spray volume should be optimized for the crop; for instance, increasing

spray volume from 900 to 1050 L/ha has been shown to improve control in strawberries.[1][2]

Sampling: Before the application and at set intervals after treatment (e.g., 1, 3, 7, and 14

days), collect a random sample of leaves from each plot.

Mite Population Assessment: Count the number of motile Tetranychus urticae (adults and

nymphs) on each sampled leaf using a hand lens or stereomicroscope.

Efficacy Calculation: Calculate the percent control efficacy for each treatment at each

sampling date using a standard formula (e.g., Henderson-Tilton's formula) that accounts for
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population changes in the untreated control plots.

Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatments.

Visualizations
The following diagrams illustrate key concepts related to the application and mode of action of

Cyetpyrafen.
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Caption: Experimental workflow for determining Cyetpyrafen efficacy.
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Caption: Cyetpyrafen's mode of action as a Complex II inhibitor.

Resistance Management
The development of resistance to acaricides is a significant concern for the control of

Tetranychus urticae.[1][2] Strains of T. urticae with resistance to Cyetpyrafen have been

identified.[5] This resistance can be conferred by mutations in the target site or through

metabolic pathways.[6][7] To mitigate the risk of resistance, it is crucial to:

Rotate Acaricides: Avoid the repeated and exclusive use of Cyetpyrafen. Instead, rotate its

use with acaricides that have different modes of action.

Monitor Efficacy: Regularly monitor the efficacy of Cyetpyrafen applications in the field. A

decline in performance may indicate the development of resistance.

Integrated Pest Management (IPM): Incorporate Cyetpyrafen into a broader IPM program

that includes biological control agents, cultural practices, and other non-chemical control

methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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